Cas no 180003-03-6 (Methanethiol,1-(2-benzothiazolylthio)-)
180003-03-6 structure
Product Name:Methanethiol,1-(2-benzothiazolylthio)-
CAS No:180003-03-6
MF:C8H7NS3
MW:213.342877626419
CID:113333
Update Time:2024-01-24
Methanethiol,1-(2-benzothiazolylthio)- Chemical and Physical Properties
Names and Identifiers
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- Methanethiol,1-(2-benzothiazolylthio)-
- Methanethiol, (2-benzothiazolylthio)- (9CI)
- 1,3-benzothiazol-2-ylsulfanylmethanethiol
- Methanethiol, 1-(2-benzothiazolylthio)-
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- Inchi: 1S/C8H7NS3/c10-5-11-8-9-6-3-1-2-4-7(6)12-8/h1-4,10H,5H2
- InChI Key: VYAZJJPXGHNCQV-UHFFFAOYSA-N
- SMILES: C(SC1=NC2=CC=CC=C2S1)S
Computed Properties
- Exact Mass: 212.97421
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 337.4±44.0 °C(Predicted)
- PSA: 12.89
- pka: 8.11±0.10(Predicted)
Methanethiol,1-(2-benzothiazolylthio)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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